Cas no 101491-41-2 (Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1))
101491-41-2 structure
Product Name:Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1)
Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
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- Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1)
- 3-(diaminomethylidene)-1,1-dipentylguanidine,hydrochloride
- BIGUANIDE, 1,1-DIPENTYL-
- DTXSID30906223
- N,N-Dipentyltriimidodicarbonic diamide
- 101491-41-2
- 1,1-Diamylbiguanide
- SCHEMBL2955338
- 1,1-Dipentylbiguanide
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- Inchi: 1S/C12H27N5/c1-3-5-7-9-17(10-8-6-4-2)12(15)16-11(13)14/h3-10H2,1-2H3,(H5,13,14,15,16)
- InChI Key: ASLUEXWHMHPYQQ-UHFFFAOYSA-N
- SMILES: N(C(=N)/N=C(\N)/N)(CCCCC)CCCCC
Computed Properties
- Exact Mass: 241.22691
- Monoisotopic Mass: 241.226646
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 10
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 91.5
- XLogP3: 2.3
Experimental Properties
- Density: 1.04
- Boiling Point: 355.9°Cat760mmHg
- Flash Point: 169°C
- Refractive Index: 1.522
- PSA: 91.49
- LogP: 4.17930
Imidodicarbonimidicdiamide, N,N-dipentyl-, hydrochloride (1:1) Related Literature
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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